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Compound of Interest

Compound Name: Bavachinin

Cat. No.: B190651

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis of bavachinin
analogs and their evaluation as potential therapeutic agents. Detailed protocols for chemical
synthesis and key biological assays are included to facilitate research and development in this

area.

Bavachinin, a flavanone isolated from the seeds of Psoralea corylifolia, has demonstrated a
range of biological activities, including anticancer, anti-inflammatory, and neuroprotective
effects.[1][2] To enhance its therapeutic potential and explore structure-activity relationships
(SAR), various analogs of bavachinin have been synthesized and evaluated. This document
outlines the synthesis of several classes of bavachinin analogs and the protocols for
assessing their biological activity.

Data Presentation: Cytotoxicity of Bavachinin
Analogs

The following table summarizes the in vitro cytotoxicity of selected bavachinin analogs against
various human cancer cell lines. The data is presented as IC50 values (uM), which represents
the concentration of the compound required to inhibit the growth of 50% of the cancer cells.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b190651?utm_src=pdf-interest
https://www.benchchem.com/product/b190651?utm_src=pdf-body
https://www.benchchem.com/product/b190651?utm_src=pdf-body
https://www.semanticscholar.org/paper/A-Review-of-Bavachinin-and-Its-Derivatives-as-Zeng-Lan/ebd4582c0e7dd57aa6b8ae2c4c438f022cc88a50
https://pubmed.ncbi.nlm.nih.gov/39874061/
https://www.benchchem.com/product/b190651?utm_src=pdf-body
https://www.benchchem.com/product/b190651?utm_src=pdf-body
https://www.benchchem.com/product/b190651?utm_src=pdf-body
https://www.benchchem.com/product/b190651?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE e iy i

Compoun Analog A549 PC-3 HCT-116 MCF-7 Referenc

d Type (Lung) (Prostate) (Colon) (Breast) e
Parent

Bavachinin 30.5 - - - [3]
Compound
1,2,3-

17i _ 7.72 16.08 7.13 11.67 [3][4]
Triazole

13 Oxime <20 <20 <20 <20
Semicarba

14 , <20 <20 <20 <20
zide

Note: "-" indicates data not available.

Experimental Protocols
General Synthesis of Bavachinin Analogs

The synthesis of bavachinin analogs often starts with the parent molecule, bavachinin, which
can be isolated from natural sources or synthesized. The general workflow for synthesizing
analogs involves modifying the functional groups of bavachinin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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